4-[[(4-Methoxyphenyl)methylazaniumyl]methyl]benzoate 4-[[(4-Methoxyphenyl)methylazaniumyl]methyl]benzoate

Brand Name: Vulcanchem

CAS No.: 656815-41-7

VCID: VC0511090

InChI: InChI=1S/C16H17NO3/c1-20-15-8-4-13(5-9-15)11-17-10-12-2-6-14(7-3-12)16(18)19/h2-9,17H,10-11H2,1H3,(H,18,19)

SMILES: COC1=CC=C(C=C1)CNCC2=CC=C(C=C2)C(=O)O

Molecular Formula: C16H17NO3

Molecular Weight: 271.31g/mol

4-[[(4-Methoxyphenyl)methylazaniumyl]methyl]benzoate

CAS No.: 656815-41-7

VCID: VC0511090

Molecular Formula: C16H17NO3

Molecular Weight: 271.31g/mol

CAS No.	656815-41-7
Product Name	4-[[(4-Methoxyphenyl)methylazaniumyl]methyl]benzoate
Molecular Formula	C16H17NO3
Molecular Weight	271.31g/mol
IUPAC Name	4-[[(4-methoxyphenyl)methylamino]methyl]benzoic acid
Standard InChI	InChI=1S/C16H17NO3/c1-20-15-8-4-13(5-9-15)11-17-10-12-2-6-14(7-3-12)16(18)19/h2-9,17H,10-11H2,1H3,(H,18,19)
Standard InChIKey	QYTRWINBNKKRQZ-UHFFFAOYSA-N
SMILES	COC1=CC=C(C=C1)CNCC2=CC=C(C=C2)C(=O)O
Canonical SMILES	COC1=CC=C(C=C1)C[NH2+]CC2=CC=C(C=C2)C(=O)[O-]
PubChem Compound	4721284
Last Modified	Nov 11 2021

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